Cas no 5470-67-7 (Hexanoic acid, 4-nitro-)

• Product name: Hexanoic acid, 4-nitro-
• CAS No: 5470-67-7
• MF: C₆H₁₁NO₄
• MW: 161.15584
• CID: 380636
• PubChem ID: 231543

Hexanoic acid, 4-nitro- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4-nitro-
• 4-nitrohexanoic acid
• 4-nitro-hexanoic acid
• 4-Nitro-hexansaeure
• AC1L5LXE
• AC1Q1WOQ
• AR-1G3979
• CTK1H4164
• NSC27965
• NSC 27965
• SCHEMBL8371518
• NSC-27965
• DTXSID90282777
• 5470-67-7

• Inchi： InChI=1S/C6H11NO4/c1-2-5(7(10)11)3-4-6(8)9/h5H,2-4H2,1H3,(H,8,9)
• InChI Key： QKOABJZSJDIUKW-UHFFFAOYSA-N
• SMILES： CCC(CCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 161.06883
• Monoisotopic Mass: 161.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 0.8

Experimental Properties

• Density: 1.19
• Boiling Point: 315.6°C at 760 mmHg
• Flash Point: 142.4°C
• Refractive Index: 1.464
• PSA: 80.44
• LogP: 1.42970